![molecular formula C11H13BrN2OS B1377778 3-allyl-6-methoxybenzo[d]thiazol-2(3H)-imine hydrobromide CAS No. 1949836-65-0](/img/structure/B1377778.png)
3-allyl-6-methoxybenzo[d]thiazol-2(3H)-imine hydrobromide
Overview
Description
The compound “3-allyl-6-methoxybenzo[d]thiazol-2(3H)-imine hydrobromide” is a derivative of benzo[d]thiazol-2(3H)-imine, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring . The “3-allyl-6-methoxy” indicates the presence of an allyl (prop-2-enyl) group and a methoxy (OCH3) group at the 3rd and 6th positions of the benzothiazole ring, respectively.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzothiazole ring system, with an imine (=NH) functional group at the 2nd position, an allyl group at the 3rd position, and a methoxy group at the 6th position .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The imine group could undergo hydrolysis, the allyl group could participate in reactions typical of alkenes, and the methoxy group could be cleaved under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the conditions under which it’s studied. Properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally .Scientific Research Applications
Drug Discovery
This compound’s structure suggests potential in drug discovery, particularly as a scaffold for developing new pharmaceutical agents. Its benzo[d]thiazol moiety is known to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties .
Material Science
Benzo[d]thiazol derivatives have been utilized in material science for creating fluorescence materials and electroluminescent devices due to their luminescent properties .
Molecular Biology
In molecular biology, such compounds can serve as imaging reagents, particularly in fluorescence microscopy, to study biological processes at the molecular level .
Analytical Chemistry
The compound could be used as a fluorescent probe in analytical chemistry to detect various analytes through complexation reactions or hydrolysis reactions .
Enzyme Inhibition
Given the activity of similar structures, there’s potential for this compound to act as an enzyme inhibitor, which could be valuable in studying or treating various diseases .
Antimicrobial Research
The benzo[d]thiazol ring system has been associated with antimicrobial properties, suggesting that this compound could be explored for use against bacteria or fungi .
Neuroprotective Agents
Thiazole derivatives have shown neuroprotective effects, which means this compound might be researched for its potential to protect nerve cells from damage or degeneration .
Anti-Cancer Research
The structure of this compound indicates possible use in anti-cancer research, especially considering the broad spectrum of biological effects exhibited by benzothiazole derivatives .
Future Directions
properties
IUPAC Name |
6-methoxy-3-prop-2-enyl-1,3-benzothiazol-2-imine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS.BrH/c1-3-6-13-9-5-4-8(14-2)7-10(9)15-11(13)12;/h3-5,7,12H,1,6H2,2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLZRAACULOAPTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=N)S2)CC=C.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-allyl-6-methoxybenzo[d]thiazol-2(3H)-imine hydrobromide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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